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Mechanism of Action and Basic Properties

Ro 14-9578 is identified as a tricyclic quinolone antibacterial agent [1]. Its mechanism of action is similar

to classical quinolone antibiotics, targeting the bacterial enzyme DNA gyrase, which is essential for DNA

replication [2].

The diagram below illustrates how Ro 14-9578 inhibits DNA gyrase in Staphylococcus aureus.
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Ro 14-9578 inhibits DNA gyrase, preventing DNA replication in S. aureus.

The basic chemical and property information for Ro 14-9578 is summarized in the table below.

Property Description

Molecular Formula C₁₆H₁₃NO₅ [1]

Molecular Weight 299.28 g/mol [1]

CAS Number 100891-41-6 [1]

Product Type Small Compound [1]

Mechanism of Action Inhibition of DNA gyrase [2]
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Research Status and Context

The key study on Ro 14-9578 was published in 1987, and the compound appears to have been a research tool

for understanding quinolone structure-activity relationships rather than a developed drug [2]. The available

data is historically significant for demonstrating that a bicyclic core is not essential for gyrase inhibition, but

does not include minimum inhibitory concentration (MIC) values specifically for S. aureus.

Research Recommendations

To conduct a comprehensive and up-to-date assessment of Ro 14-9578, here are some suggestions:

Explore Broader Databases: Search specialized scientific databases using the CAS Number
(100891-41-6) or its name. Key resources include:

PubChem: For detailed chemical structure, properties, and bioactivity summaries.
SciFinder-n or Reaxys: For a more comprehensive list of scientific literature and patents.

Investigate Modern Analogs: Research on quinolones and related antibacterial agents has
advanced significantly. Focusing on contemporary topoisomerase inhibitors might yield more

relevant and recent data for your work.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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